
Navigating the Safe Disposal of PARAPLAST
PLUS: A Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PARAPLAST PLUS

Cat. No.: B1176158 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

extends to the proper disposal of all materials. PARAPLAST PLUS, a tissue embedding

medium composed of highly purified paraffin and dimethyl sulfoxide (DMSO), requires a

straightforward yet diligent approach to its disposal.[1] While not classified as a hazardous

substance, adherence to proper disposal protocols is essential to maintain a safe and

compliant laboratory environment.[2]

This guide provides a comprehensive overview of the necessary steps and considerations for

the safe and effective disposal of PARAPLAST PLUS.

Essential Safety and Handling Information
Before proceeding with disposal, it is crucial to be aware of the general safety and handling

characteristics of PARAPLAST PLUS. This information, summarized from safety data sheets,

informs the necessary precautions.
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Property Value

Physical State Solid, waxy pellets[2][3]

Melting Point 132 °F (56 °C)

Flash Point 390 °F (199 °C) (Closed Cup)[2]

Auto-ignition Temperature 473 °F (245 °C) (for 100% paraffin)[2]

NFPA Hazard Rating Health: 0, Fire: 1, Reactivity: 0[2]

HMIS® Hazard Rating Health: 0, Fire: 1, Reactivity: 0[2]

Step-by-Step Disposal Protocol
The proper disposal of PARAPLAST PLUS is contingent on its form (solid or molten) and

whether it has been contaminated with other laboratory chemicals.

1. Solid PARAPLAST PLUS (Unused or Cooled)

Assessment: Unused or solidified PARAPLAST PLUS is not considered hazardous waste.[2]

Containment: Place the solid paraffin wax into a suitable, sealable container.

Disposal: Dispose of the container in accordance with your institution's and local regulations

for non-hazardous solid waste.[2] This typically involves disposal through a licensed waste

collector.[4][5]

2. Molten PARAPLAST PLUS (Spills)

Immediate Action: In the event of a spill of molten PARAPLAST PLUS, allow the material to

cool and solidify completely.[2]

Cleanup: Once solid, carefully scrape up the material using non-sparking tools and place it

into a designated waste container.[6]

Personal Protective Equipment (PPE): When handling molten PARAPLAST PLUS or

cleaning up spills, wear appropriate PPE, including protective gloves and safety glasses.[3]
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3. Contaminated PARAPLAST PLUS and Associated Waste

Paraffin with Embedded Tissue: Paraffin blocks containing embedded tissue may be

classified as regulated medical waste in some jurisdictions and often require incineration.[7]

This waste must be segregated into regulated medical waste containers and labeled for

incineration.[7]

Paraffin Contaminated with Hazardous Solvents: Any PARAPLAST PLUS or leftover paraffin

from equipment that has come into contact with hazardous solvents, such as xylene, must

be treated as ignitable hazardous waste.[7] This waste stream requires special handling and

disposal according to hazardous waste regulations.

Packaging: For waste designated for incineration, use a red biohazard bag within a regulated

medical waste container.[7] Ensure the total weight of the container does not exceed 25

pounds.[7]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

PARAPLAST PLUS.
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Identify PARAPLAST PLUS Waste

Is the waste molten?

Allow to cool and solidify

Yes

Is the solid waste contaminated 
 with biological material?

No

Is the solid waste contaminated 
 with hazardous solvents (e.g., xylene)?

No

Dispose as regulated medical waste 
 (incineration)

Yes

Dispose as non-hazardous solid waste 
 per local regulations

No

Dispose as hazardous chemical waste

Yes

Consult institutional and local regulations

Engage licensed waste collector

Click to download full resolution via product page
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A flowchart outlining the decision-making process for the proper disposal of PARAPLAST
PLUS.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific guidance and to ensure compliance with all applicable federal, state, and local

regulations.[2] By following these procedures, laboratory professionals can ensure the safe and

responsible disposal of PARAPLAST PLUS, contributing to a secure and compliant research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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